2-[[1-(4-Methylbenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• IUPAC Name: 2-[[1-(4-methylbenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C21H23N5O2/c1-16-3-5-18(6-4-16)21(28)24-13-9-17(10-14-24)15-26-20(27)8-7-19(23-26)25-12-2-11-22-25/h2-8,11-12,17H,9-10,13-15H2,1H3
• InChI Key: AUTHCBMBBBFJGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

2-[[1-(4-Methylbenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPP or MPPF and has been studied extensively for its effects on the central nervous system.

Mechanism of Action

MPPF acts as an antagonist for the serotonin 1A receptor, which is a G protein-coupled receptor that is involved in regulating mood, anxiety, and other physiological processes. By blocking this receptor, MPPF may be able to reduce symptoms of anxiety and depression.
Biochemical and Physiological Effects:
Studies have shown that MPPF may have several biochemical and physiological effects, including reducing anxiety-like behavior in animal models and improving cognitive function. Additionally, MPPF may have neuroprotective effects and may be able to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using MPPF in lab experiments is its specificity for the serotonin 1A receptor, which allows researchers to study the effects of blocking this receptor on various physiological processes. However, one limitation of using MPPF is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on MPPF, including studying its effects on other physiological processes beyond anxiety and depression, exploring its potential therapeutic applications in other neurological disorders, and developing more specific and potent compounds that target the serotonin 1A receptor. Additionally, further research is needed to better understand the potential toxicity of MPPF and its effects on other systems in the body.

Synthesis Methods

The synthesis of MPPF involves several steps, starting with the reaction of 4-methylbenzoyl chloride with piperidine to form 1-(4-methylbenzoyl)piperidine. This intermediate is then reacted with 6-bromo-3-pyrazinone to form the final product, 2-[[1-(4-Methylbenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one.

Scientific Research Applications

MPPF has been extensively studied in scientific research for its potential therapeutic applications, particularly in the treatment of anxiety and depression. Studies have shown that MPPF acts as an antagonist for the serotonin 1A receptor, which is involved in regulating mood and anxiety. By blocking this receptor, MPPF may be able to reduce symptoms of anxiety and depression.